Cas no 1236261-20-3 (2-Amino-N-(3-methylphenyl)propanamidehydrochloride)

• Product Name: 2-Amino-N-(3-methylphenyl)propanamidehydrochloride
• CAS No: 1236261-20-3
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 1075535
• PubChem ID: 56832197
• Update Time: 2025-05-23

2-Amino-N-(3-methylphenyl)propanamidehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(3-methylphenyl)propanamide hydrochloride
• Z1449747159
• 2-Amino-N-(m-tolyl)propanamide hydrochloride
• AKOS015847754
• 2-Amino-N-(3-methylphenyl)propanamidehydrochloride
• 2-Amino-N-(m-tolyl)propanamidehydrochloride
• 1236261-20-3
• 2-amino-N-(3-methylphenyl)propanamide;hydrochloride

• MDL： MFCD13562725
• Inchi： 1S/C10H14N2O.ClH/c1-7-4-3-5-9(6-7)12-10(13)8(2)11;/h3-6,8H,11H2,1-2H3,(H,12,13);1H
• InChI Key： YEFMAQWHVFENBE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)NC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 214.0872908g/mol
• Monoisotopic Mass: 214.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-Amino-N-(3-methylphenyl)propanamidehydrochloride

2-Amino-N-(3-methylphenyl)propanamide hydrochloride: A Comprehensive Overview

The compound with CAS No. 1236261-20-3, commonly referred to as 2-Amino-N-(3-methylphenyl)propanamide hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of propanamide, with a methyl-substituted phenyl group attached to the nitrogen atom and an amino group on the second carbon of the propane chain. The hydrochloride salt form suggests its potential use in pharmaceutical applications, where such salts are often employed to enhance solubility and stability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-N-(3-methylphenyl)propanamide hydrochloride. Researchers have explored various methodologies, including nucleophilic substitution and amide bond formation, to optimize the production process. These studies have not only improved the yield but also minimized the environmental footprint of the synthesis, aligning with the growing demand for sustainable chemical practices.

The structural uniqueness of this compound lies in its ability to form hydrogen bonds due to the presence of both amino and amide groups. This property is crucial in determining its physical and chemical properties, such as solubility and melting point. Recent studies have utilized computational chemistry tools to model the molecular interactions of 2-Amino-N-(3-methylphenyl)propanamide hydrochloride, providing deeper insights into its behavior in different environments.

In terms of applications, 2-Amino-N-(3-methylphenyl)propanamide hydrochloride has shown promise in the pharmaceutical industry. Its ability to act as a bioisostere or a scaffold for drug design has been explored in several research papers. For instance, studies have highlighted its potential as a lead compound for developing anti-inflammatory or analgesic agents. The methyl group substitution on the phenyl ring adds versatility to its reactivity, making it a valuable intermediate in drug discovery pipelines.

Moreover, the compound's role in material science is another area gaining traction. Its ability to form stable crystalline structures has led researchers to investigate its use in creating novel materials with tailored properties. Recent experiments have demonstrated its potential as a building block for organic semiconductors, where its electronic properties could be harnessed for advanced electronic devices.

The pharmacokinetic profile of 2-Amino-N-(3-methylphenyl)propanamide hydrochloride is another critical aspect that has been extensively studied. Research indicates that its bioavailability is influenced by its solubility and permeability characteristics. Efforts are underway to modify its structure further to enhance these properties, potentially leading to more effective drug delivery systems.

Environmental considerations are also a focal point in recent studies involving this compound. Researchers have assessed its biodegradability and toxicity profiles, ensuring that its use does not pose significant risks to ecosystems. These findings underscore the importance of sustainable practices in chemical synthesis and application.

In conclusion, 2-Amino-N-(3-methylphenyl)propanamide hydrochloride (CAS No. 1236261-20-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new facets of this molecule, its significance in the scientific community is expected to grow further.